N-(4-(4-cyanophenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide
• InChI: InChI=1S/C19H15N3O2S2/c1-24-15-6-8-16(9-7-15)25-12-18(23)22-19-21-17(11-26-19)14-4-2-13(10-20)3-5-14/h2-9,11H,12H2,1H3,(H,21,22,23)
• InChI Key: KBLYBFQZPNLQSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C#N
• Molecular Formula: C19H15N3O2S2
• Molecular Weight: 381.5 g/mol

Description

N-(4-(4-cyanophenyl)thiazol-2-yl)-2-((4-methoxyphenyl)thio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as CT99021 and is a selective inhibitor of glycogen synthase kinase 3 (GSK-3).

Scientific Research Applications

Antitumor Evaluation

A study focused on the synthesis of heterocyclic compounds derived from similar precursors, exploring their antitumor activities. The compounds showed significant antiproliferative activity against multiple human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, highlighting their potential in cancer treatment (H. Shams et al., 2010).

Antimicrobial Activities

Another research avenue involves the synthesis of novel thiazole derivatives, which were evaluated for their antimicrobial activities. These compounds exhibited significant anti-bacterial and anti-fungal activities, suggesting their application as potent antimicrobial agents (G. Saravanan et al., 2010).

Optoelectronic Properties

Thiazole-containing polymers have been synthesized and analyzed for their optoelectronic properties. These studies contribute to the development of materials with potential applications in electronic and photonic devices, showcasing the versatility of thiazole-based compounds in materials science (P. Camurlu & N. Guven, 2015).

Anticancer and Antiviral Activities

Further research has yielded thiazole and thiazolidinone derivatives with noteworthy anticancer and antiviral activities. One study identified compounds with selective inhibition of leukemia cell lines and high activity against the Tacaribe virus, demonstrating the therapeutic potential of these molecules in oncology and virology (D. Havrylyuk et al., 2013).

Antioxidant and Anti-inflammatory Compounds

Compounds synthesized from thiazolidin-5-yl acetamides showed significant antioxidant and anti-inflammatory activities, indicating their potential use in treating inflammatory diseases and conditions associated with oxidative stress (Satish Koppireddi et al., 2013).